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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of 2-Hydroxyheptanal (CAS No. 17046-02-5). The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals by

minimizing exposure risks and ensuring compliant waste management.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Hydroxyheptanal is provided

below. Understanding these properties is essential for safe handling and storage.

Property Value

Molecular Formula C₇H₁₄O₂[1][2][3]

Molecular Weight 130.18 g/mol [1][3][4]

Boiling Point 185.7°C at 760 mmHg[4]

Density 0.934 g/cm³[4]

Flash Point 70.9°C[4]

Vapor Pressure 0.194 mmHg at 25°C[4]

CAS Number 17046-02-5[1][4][5]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step procedures is mandatory to ensure a safe laboratory

environment when working with 2-Hydroxyheptanal.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper selection and use of PPE are the first line of defense against chemical exposure. The

required level of protection depends on the specific handling task and the potential for

exposure.

Ventilation: All handling of open containers must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[6]

Eye and Face Protection: Chemical safety goggles are required at a minimum.[6] When

there is a risk of splashes, a face shield should be worn in addition to goggles.[6][7]

Skin and Body Protection:

A laboratory coat or a disposable, fluid-resistant gown must be worn.[6] Gowns should be

long-sleeved with tight-fitting cuffs.[8]

Wear two pairs of chemical-resistant gloves (e.g., nitrile or neoprene).[6] The inner glove

should be tucked under the gown cuff, and the outer glove should be worn over the cuff.[8]

Gloves should be changed every 30 minutes or immediately if contaminated or torn.[9]

Respiratory Protection: For most procedures within a fume hood, respiratory protection may

not be necessary. However, if there is a risk of generating aerosols or in the event of a large

spill or poor ventilation, an N95 respirator or higher should be used.[6] For emergency

situations, a self-contained breathing apparatus (SCBA) is required.[6]

Receiving and Storage
Inspection: Upon receipt, inspect containers for any signs of damage or leakage.
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Storage: Store 2-Hydroxyheptanal in a cool, dry, and well-ventilated area away from

sources of ignition.[6][10] Keep containers tightly sealed when not in use.[6][11]

Handling the Chemical
Work Area: Designate a specific area for handling 2-Hydroxyheptanal.

Preventing Exposure: Avoid all direct contact with skin and eyes.[6] Do not smoke, eat, or

drink in the handling area.[8]

Tools: Use non-sparking tools to prevent ignition, as the substance may be a flammable

liquid.[6][12]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before

breaks, and at the end of the workday.[6]

Spill Response
Evacuation: In the event of a spill, immediately evacuate all non-essential personnel from the

area.[6]

Ignition Sources: Remove all sources of ignition.[6]

Small Spills: For small spills, absorb the liquid with an inert material such as vermiculite,

sand, or a chemical spill kit.[6] Collect the absorbed material into a suitable, sealed, and

properly labeled container for disposal.[6]

Large Spills: For large spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.

Decontamination: After the spill has been cleaned up, wash the spill area with soap and

water.[6]

Disposal Plan
All waste materials, including contaminated PPE, spill cleanup materials, and residual

chemicals, must be disposed of in accordance with local, state, and federal regulations.[6]
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Waste Collection: Collect all chemical waste in a designated, properly labeled, and sealed

container.[6][13] Do not mix with other waste streams unless compatibility is confirmed.[13]

Prohibited Disposal: Do not dispose of 2-Hydroxyheptanal down the drain.[6]

Container Disposal: Empty containers may retain product residue and should be triple-rinsed

with a suitable solvent.[14] The rinsate must be collected and disposed of as hazardous

waste.[14][15]

Consult EHS: For specific disposal instructions and to arrange for waste pickup, consult your

institution's EHS department.

Workflow for Handling 2-Hydroxyheptanal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 2-Hydroxyheptanal.
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Caption: Workflow for Safe Handling of 2-Hydroxyheptanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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